8-Chloro-10-oxo-10H-pyridazino[6,1-b]quinazoline-2-carboxylic acid

• CAS No.: 74163-11-4
• Molecular Formula: C12H6ClN3O3
• Molecular Weight: 275.65 g/mol
• IUPAC Name: 8-chloro-10-oxopyridazino[6,1-b]quinazoline-2-carboxylic acid
• InChI: InChI=1S/C12H6ClN3O3/c13-6-1-2-8-7(5-6)11(17)16-10(14-8)4-3-9(15-16)12(18)19/h1-5H,(H,18,19)
• InChI Key: NKSPRSVGFIUOHW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)C(=O)N3C(=N2)C=CC(=N3)C(=O)O

Description

8-Chloro-10-oxo-10H-pyridazino[6,1-b]quinazoline-2-carboxylic acid is a useful research compound. Its molecular formula is C12H6ClN3O3 and its molecular weight is 275.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-chloroanthranilic acid (5.4 g, 31.6 mmol) and 6-chloropyridazine-3-carboxylic acid (5.0 g, 31.6 mmol) is heated at reflux in acetic acid (50 ml) for 80 hrs. The mixture is cooled and the precipitate which formes is collected to give 4.73 g of crude product, m.p. 253°-300° C. (dec.). Recrystallization of this material from pyridine gives the analytical material, m.p. 260°-262° C.